Cas no 2639463-57-1 (1-4-phenyl-1-(3-phenyl-1,4-dioxane-2-carbonyl)piperidin-4-ylmethanamine hydrochloride)

• Product Name: 1-4-phenyl-1-(3-phenyl-1,4-dioxane-2-carbonyl)piperidin-4-ylmethanamine hydrochloride
• CAS No: 2639463-57-1
• MF: C₂₃H₂₉ClN₂O₃
• MW: 416.940965414047
• MDL: MFCD33549713
• CID: 5672284
• PubChem ID: 165901671
• Update Time: 2025-07-01

1-4-phenyl-1-(3-phenyl-1,4-dioxane-2-carbonyl)piperidin-4-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26869953
• 2639463-57-1
• 1-[4-phenyl-1-(3-phenyl-1,4-dioxane-2-carbonyl)piperidin-4-yl]methanamine hydrochloride
• 1-4-phenyl-1-(3-phenyl-1,4-dioxane-2-carbonyl)piperidin-4-ylmethanamine hydrochloride

• MDL： MFCD33549713
• Inchi： 1S/C23H28N2O3.ClH/c24-17-23(19-9-5-2-6-10-19)11-13-25(14-12-23)22(26)21-20(27-15-16-28-21)18-7-3-1-4-8-18;/h1-10,20-21H,11-17,24H2;1H
• InChI Key： RCAYJURHCPUGAH-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC(C2C=CC=CC=2)C1C(N1CCC(C2C=CC=CC=2)(CN)CC1)=O

Computed Properties

• Exact Mass: 416.1866705g/mol
• Monoisotopic Mass: 416.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-4-phenyl-1-(3-phenyl-1,4-dioxane-2-carbonyl)piperidin-4-ylmethanamine hydrochloride

Compound CAS No 2639463-57-1: 1-(4-Phenyl)-1-(3-Phenyl-1,4-Dioxane-2-Carbonyl)Piperidin-4-Ylmethanamine Hydrochloride

The compound with CAS No 2639463-57-1, known as 1-(4-Phenyl)-1-(3-Phenyl-1,4-Dioxane-2-Carbonyl)Piperidin-4-Ylmethanamine Hydrochloride, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a piperidine ring substituted with phenyl and dioxane moieties, along with a methanamine group, all of which contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the dioxane ring in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. The phenyl groups attached to both the piperidine and dioxane rings may play a crucial role in modulating the compound's interactions with biological targets, making it a valuable candidate for further research.

One of the most notable aspects of this compound is its potential as a bioisostere or lead compound in drug discovery. Bioisosteres are structural analogs that can replace parts of a molecule while retaining or improving its biological activity. The combination of the piperidine ring and the dioxane moiety in this molecule suggests that it could serve as a scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various protein targets, further underscoring their potential utility.

The synthesis of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Key steps include the formation of the piperidine ring through cyclization reactions, followed by the introduction of substituents such as phenyl groups and dioxane moieties. The use of protecting groups and stereochemical control during synthesis ensures the formation of the desired product with high purity and yield. These synthetic strategies are not only efficient but also scalable, making them suitable for large-scale production if required.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it may exhibit antiproliferative activity against cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate signaling pathways such as MAPK/ERK or PI3K/AKT pathways could make it a candidate for treating conditions like inflammation or neurodegenerative diseases.

Another area where this compound holds significant potential is in drug delivery systems. The presence of hydrophilic groups like the dioxane ring may enhance its solubility in aqueous media, making it easier to formulate into drug delivery vehicles such as nanoparticles or liposomes. Recent research has emphasized the importance of such properties in improving drug efficacy and reducing side effects.

In terms of structural elucidation, advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of this compound. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its physical and chemical properties.

Furthermore, computational modeling tools like molecular docking and molecular dynamics simulations have been employed to study the interactions between this compound and potential biological targets. These simulations provide valuable information about binding modes, affinity constants, and possible modifications that could enhance activity or selectivity.

Despite its promising attributes, further research is needed to fully realize the potential of CAS No 2639463-57-1. Preclinical studies are essential to evaluate its safety profile, pharmacokinetics, and efficacy in relevant animal models. Additionally, exploring its mechanism of action at a molecular level will provide deeper insights into its therapeutic applications.

In conclusion, CAS No 2639463-57-1 represents a fascinating example of how complex organic molecules can be designed and synthesized for specific applications in medicine and pharmacology. With ongoing advancements in synthetic chemistry and computational modeling, this compound serves as a testament to human ingenuity in creating innovative solutions for pressing healthcare challenges.